Cas no 543688-89-7 (Benzene, 1,2,3-tris(phenylethynyl)-)

• Product Name: Benzene, 1,2,3-tris(phenylethynyl)-
• CAS No: 543688-89-7
• MF: C₃₀H₁₈
• MW: 378.463927745819
• CID: 354798
• PubChem ID: 22572344
• Update Time: 2025-04-19

Benzene, 1,2,3-tris(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-tris(phenylethynyl)-
• 1,2,3-tris(2-phenylethynyl)benzene
• DTXSID10626619
• 1,1',1''-[Benzene-1,2,3-triyltri(ethyne-2,1-diyl)]tribenzene
• 543688-89-7
• tris(phenylethynyl)benzene

• Inchi： 1S/C30H18/c1-4-11-25(12-5-1)19-22-28-17-10-18-29(23-20-26-13-6-2-7-14-26)30(28)24-21-27-15-8-3-9-16-27/h1-18H
• InChI Key： CPYYVSIZFOBBCE-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC=CC=2)=C(C#CC2C=CC=CC=2)C=CC=C1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 378.14094
• Monoisotopic Mass: 378.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0